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Introduction
2-Methylsuccinic acid, also known as pyrotartaric acid, is a dicarboxylic acid with the

chemical formula C5H8O4.[1][2] As the simplest chiral dicarboxylic acid, it exists as two

enantiomers, (R)- and (S)-2-methylsuccinic acid.[1][3] This compound is a natural product

found in sources such as African aloe vera and is a metabolite in human fluids.[4] Its presence

and concentration can be indicative of certain metabolic disorders, such as ethylmalonic

encephalopathy.[5][6] In addition to its biological relevance, 2-methylsuccinic acid serves as a

versatile building block in chemical synthesis, finding applications as an intermediate in the

production of pharmaceuticals, dyestuffs, and polymers.[2][4] This guide provides a

comprehensive overview of its chemical properties, supported by quantitative data,

experimental protocols, and visual diagrams to facilitate its application in research and

development.

Chemical and Physical Properties
2-Methylsuccinic acid is a white crystalline solid that is soluble in water.[1][2][7] It is a stable

compound but is incompatible with bases, oxidizing agents, and reducing agents.[4] When

heated to decomposition, it can emit toxic fumes of carbon monoxide and carbon dioxide.[4]
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Table 1: Physicochemical Properties of 2-Methylsuccinic
Acid

Property Value Source(s)

Molecular Formula C5H8O4 [1]

Molar Mass 132.115 g·mol−1 [1]

Appearance White solid/crystalline powder [1][2][7]

Melting Point 110-115 °C [4][8]

Boiling Point 237 °C [7]

Water Solubility Soluble [4][7]

pKa (Strongest Acidic) 3.99 [9]

Table 2: Solubility of 2-Methylsuccinic Acid in Various
Solvents

Solvent Solubility Source(s)

Water Soluble, 103 g/L [4][9]

Dimethyl sulfoxide (DMSO) 26 mg/mL [10]

Ethanol Soluble [2]

Acetone Soluble [2]

Chloroform Slightly soluble [8]

Methanol Slightly soluble [8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-methylsuccinic
acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR: In DMSO-d6, characteristic peaks can be observed.[11] The proton chemical shifts

provide information about the structure of the molecule.

13C NMR: In DMSO-d6, the spectrum shows distinct peaks for the different carbon atoms in

the molecule.[3]

Infrared (IR) Spectroscopy
The IR spectrum of 2-methylsuccinic acid shows characteristic absorption bands

corresponding to the carboxylic acid functional groups. The spectrum can be influenced by the

physical state of the sample (e.g., solid, sublimed).[12][13] The infrared spectrum of sublimed

methylsuccinic acid has been observed to differ from that of the compound recrystallized

from water, suggesting the presence of rotational isomers.[13]

Experimental Protocols
Synthesis of 2-Methylsuccinic Acid
Several methods for the synthesis of 2-methylsuccinic acid have been reported.

1. Partial Hydrogenation of Itaconic Acid:

This method involves the catalytic hydrogenation of itaconic acid over a Raney nickel catalyst.

[1][4]

Reactants: Itaconic acid, Hydrogen gas (H2)

Catalyst: Raney nickel

General Procedure: Itaconic acid is dissolved in a suitable solvent and placed in a

hydrogenation apparatus with Raney nickel. The reaction is carried out under a hydrogen

atmosphere at a specific pressure and temperature until the theoretical amount of hydrogen

is consumed. The catalyst is then filtered off, and the solvent is evaporated to yield 2-

methylsuccinic acid. The crude product can be purified by recrystallization.

2. Hydrocyanation of Ethyl Crotonate followed by Hydrolysis:
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This alternative synthesis route involves the addition of a cyanide group to ethyl crotonate,

followed by hydrolysis of both the ester and nitrile functionalities.[1][4]

Step 1: Hydrocyanation: Ethyl crotonate is reacted with a cyanide source (e.g., HCN or a

cyanide salt) to form an intermediate cyano-ester.

Step 2: Hydrolysis: The resulting intermediate is then subjected to acidic or basic hydrolysis

to convert the ester and nitrile groups into carboxylic acid groups, yielding 2-methylsuccinic
acid.

General Workflow for Synthesis and Purification
The following diagram illustrates a general workflow for the synthesis and purification of 2-

methylsuccinic acid.

Starting Materials
(e.g., Itaconic Acid + H2)

Chemical Synthesis
(e.g., Hydrogenation) Crude 2-Methylsuccinic Acid Purification

(e.g., Recrystallization) Pure 2-Methylsuccinic Acid Characterization
(NMR, IR, MP)

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of 2-methylsuccinic acid.

Reactivity and Biological Significance
Chemical Reactivity
As a carboxylic acid, 2-methylsuccinic acid can undergo typical reactions of this functional

group. It can donate hydrogen ions in the presence of a base in neutralization reactions, which

are often exothermic.[4][14] These reactions produce a salt and water.[4] It can also react with

active metals to form a metal salt and hydrogen gas.[15] Furthermore, like other carboxylic

acids, it can react with cyanide salts to generate hydrogen cyanide gas.[4]

Metabolic Role and Disease Biomarker
2-Methylsuccinic acid is a known human metabolite.[4][16] Elevated urinary levels of

methylsuccinic acid, along with ethylmalonic acid, are key biochemical markers for

ethylmalonic encephalopathy, an inborn error of metabolism.[5] This metabolic disorder is
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associated with the catabolism of the amino acid isoleucine.[5] Increased levels have also been

noted in patients with short-chain acyl-CoA dehydrogenase deficiency and type 2 diabetes.[5]

The following diagram illustrates the metabolic context of 2-methylsuccinic acid formation.

L-Isoleucine / L-Alloisoleucine R-2-oxo-3-methylvaleric acidCatabolism 2-Methylsuccinic AcidMetabolic Conversion Increased levels in
Ethylmalonic Encephalopathy

Click to download full resolution via product page

Simplified metabolic origin of 2-methylsuccinic acid from isoleucine catabolism.

Conclusion
2-Methylsuccinic acid is a compound of significant interest due to its presence in biological

systems and its utility as a chemical intermediate. A thorough understanding of its chemical and

physical properties, as detailed in this guide, is essential for researchers and professionals

working in drug development, materials science, and metabolic research. The provided data

and protocols offer a solid foundation for the effective use and study of this versatile

dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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